Cas no 87967-69-9 (Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-)

Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)- structure
87967-69-9 structure
Product Name:Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-
CAS No:87967-69-9
MF:C16H11N5O2
MW:305.290842294693
CID:649971
PubChem ID:13177512
Update Time:2025-04-19

Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline, 6-(2-methyl-5-nitro-1H-benzimidazol-1-yl)-
    • 6-(2-methyl-5-nitrobenzimidazol-1-yl)quinoxaline
    • 87967-69-9
    • 6-(2-Methyl-5-nitro-1H-benzimidazol-1-yl)quinoxaline
    • DTXSID00524913
    • Inchi: 1S/C16H11N5O2/c1-10-19-15-9-12(21(22)23)3-5-16(15)20(10)11-2-4-13-14(8-11)18-7-6-17-13/h2-9H,1H3
    • InChI Key: SMQVURNYTOJULH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)N=C(C)N2C1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 305.09127461g/mol
  • Monoisotopic Mass: 305.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 89.4Ų
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